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Introduction

N-nitroso-nintedanib is a potential nitrosamine impurity of Nintedanib, a tyrosine kinase
inhibitor used in the treatment of various fibrotic and neoplastic diseases. Due to the
classification of nitrosamines as probable human carcinogens, regulatory agencies require
strict control over their levels in pharmaceutical products.[1] This document provides detailed
application notes and protocols for the sample preparation of N-nitroso-nintedanib using
solid-phase extraction (SPE) coupled with liquid chromatography-tandem mass spectrometry
(LC-MS/MS) for its quantification in drug substances and drug products.

N-nitroso-nintedanib has a molecular formula of Cs1H32NeOs and a molecular weight of
568.62 g/mol .[2][3] Understanding its physicochemical properties is crucial for developing an
effective extraction method. The parent drug, nintedanib, is a weak base with low aqueous
solubility, particularly at neutral pH. It is anticipated that N-nitroso-nintedanib exhibits similar
solubility characteristics.

Analytical Method Overview
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The accurate quantification of trace levels of N-nitroso-nintedanib requires a highly sensitive
and selective analytical method. The recommended approach involves:

o Sample Preparation: Solid-Phase Extraction (SPE) to isolate and concentrate N-nitroso-
nintedanib from the sample matrix.

e Analytical Separation: Reversed-Phase High-Performance Liquid Chromatography (RP-
HPLC) or Ultra-Performance Liquid Chromatography (UPLC) to separate the analyte from
other components.

o Detection: Tandem Mass Spectrometry (MS/MS) for sensitive and specific detection and
guantification.

Solid-Phase Extraction (SPE) Protocol

This protocol is a recommended starting point and should be optimized for specific sample
matrices and laboratory conditions. It is adapted from established methods for nitrosamine
analysis and the bioanalytical extraction of nintedanib.[4]

Materials:

o SPE Cartridges: Strong cation exchange (SCX) or mixed-mode (e.g., Oasis MCX) cartridges
are recommended.

e Reagents:

o

Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

o Formic acid (or other suitable acid for pH adjustment)

o Ammonium hydroxide (or other suitable base for elution)

o Internal Standard (IS): Isotope-labeled N-nitroso-nintedanib (if available) or a suitable
structural analog.
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Experimental Workflow Diagram:
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Caption: SPE Workflow for N-nitroso-nintedanib.
Protocol Steps:
e Sample Preparation:
o Accurately weigh a suitable amount of the powdered drug product or drug substance.

o Dissolve the sample in a minimal amount of a suitable solvent (e.g., a mixture of methanol
and water with a small percentage of formic acid to ensure the analyte is protonated and
will bind to the SCX sorbent).

o Spike the sample with an appropriate internal standard.
e SPE Cartridge Conditioning:

o Condition the SPE cartridge by passing 1-2 cartridge volumes of methanol, followed by 1-
2 cartridge volumes of acidified water (e.g., 0.1% formic acid in water).

e Sample Loading:

o Load the prepared sample onto the conditioned SPE cartridge at a slow, controlled flow
rate.

e Washing:

o Wash the cartridge with 1-2 cartridge volumes of acidified water to remove polar
impurities.

o Follow with a wash of 1-2 cartridge volumes of a weak organic solvent mixture (e.g., 20%
methanol in acidified water) to remove less polar impurities without eluting the analyte.

o Elution:

o Elute the N-nitroso-nintedanib from the cartridge using 1-2 cartridge volumes of a basic
organic solvent (e.g., 5% ammonium hydroxide in methanol). The base will neutralize the
charge on the analyte, releasing it from the SCX sorbent.
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» Post-Elution Processing:

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS

analysis.

LC-MS/MS Analysis

Chromatographic Conditions (Suggested Starting Point):

Parameter

Value

Column

C18, e.g., 2.1 x50 mm, 1.8 um

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Start with a low percentage of B, ramp up to

Gradient .
elute the analyte, then re-equilibrate.
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 °C
Injection Volume 1-10pL
Mass Spectrometry Conditions (Example):
Parameter Value

lonization Mode

Positive Electrospray lonization (ESI+)

Acquisition Mode

Multiple Reaction Monitoring (MRM)

Precursor lon (Q1)

569.2 m/z ([M+H]*)

Product lons (Q3)

To be determined by direct infusion of a

reference standard.

Collision Energy

To be optimized for each transition.
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Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of
nitrosamine impurities and the parent compound, nintedanib, using LC-MS/MS. These values
can serve as a benchmark for the method validation of N-nitroso-nintedanib analysis.

Other Nitrosamines

Parameter Nintedanib[5]

(General)[6][7]
Linearity Range 2.00 - 200.00 ng/mL 0.7 - 50.0 ng/mL
Correlation Coefficient (r2) > 0.995 > 0.995
Limit of Detection (LOD) - 0.2-0.7 ng/mL
Limit of Quantitation (LOQ) 2.00 ng/mL 0.5-2.5 ng/mL
Recovery > 85% 80 - 120%
Precision (%RSD) <15% <15%
Accuracy (%Bias) +15% +15%

Logical Relationship Diagram for Method
Development
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Caption: Method Development Logic Flow.
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Conclusion

The described solid-phase extraction protocol, in conjunction with a sensitive LC-MS/MS
method, provides a robust framework for the determination of N-nitroso-nintedanib in
pharmaceutical samples. Method development and validation should be performed in
accordance with ICH guidelines to ensure the reliability of the results for regulatory
submissions and quality control purposes. The provided quantitative data for similar
compounds can serve as a useful reference for setting acceptance criteria during method
validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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